Ethyl (4-acetyl-3-hydroxy-2-propylphenoxy)acetate

• CAS No.: 88420-24-0
• Molecular Formula: C15H20O5
• Molecular Weight: 280.32 g/mol
• IUPAC Name: ethyl 2-(4-acetyl-3-hydroxy-2-propylphenoxy)acetate
• InChI: InChI=1S/C15H20O5/c1-4-6-12-13(20-9-14(17)19-5-2)8-7-11(10(3)16)15(12)18/h7-8,18H,4-6,9H2,1-3H3
• InChI Key: PFJZWIAVHUDWMI-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C=CC(=C1O)C(=O)C)OCC(=O)OCC

Description

Ethyl (4-acetyl-3-hydroxy-2-propylphenoxy)acetate is a useful research compound. Its molecular formula is C15H20O5 and its molecular weight is 280.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 3 g of 2,4-dihydroxy-3-propylacetophenone, 2.5 g of ethyl bromoacetate, 2.3 g of anhydrous potassium carbonate, and 30 ml of methyl ethyl ketone was refluxed for 5 hours. Then, the solvent was removed under reduced pressure and after addition of 50 ml of toluene, the mixture was washed with water, a diluted aqueous solution of sodium hydroxide, and water successively, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The residue thus formed was recrystallized from a mixture of toluene and n-hexane to provide 2.8 g of ethyl (4-acetyl-3-hydroxy-2-propylphenoxy)acetate (melting point: 66° to 66.5° C.).

Synthesis routes and methods II

Procedure details

A mixture of 24.25 g of 1-(2,4-dihydroxy-3-propylphenyl)ethanone, 16.0 ml of ethyl chloroacetate and 26 g anhydrous potassium carbonate in 375 ml of anhydrous acetone was stirred at reflux for 17 hours. The reaction mixture was filtered and the filtrate was concentrated in vacuo to an oil which was crystallized from ethanol to give 27.2 g of (4-acetyl-3-hydroxy-2-propylphenoxy)acetic acid ethyl ester, the titled compound, mp 61°-64°, (78% yield) in two crops.

Synthesis routes and methods III

Procedure details

A mixture of 3.88 g of 1-(2,4-dihydroxy-3-propylphenyl)ethanone, 2.4 ml of ethyl bromoacetate and 4.0 g of anhydrous potassium carbonate in 50 ml of anhydrous acetone was stirred at reflux for 6 hours. The reaction mixture was filtered and the filtrate was concentrated in vacuo to an oil which was purified by chromatography on silica gel. Elution with 20% ethyl acetate-toluene gave 4.13 g, mp 51°-52°, (73% yield) of (4-acetyl-3-hydroxy-2-propylphenoxy)acetic acid ethyl ester.